Cas no 88270-39-7 (L-Alanine, 3,3-difluoro-2-methyl-, hydrochloride)

L-Alanine, 3,3-difluoro-2-methyl-, hydrochloride structure
88270-39-7 structure
Product Name:L-Alanine, 3,3-difluoro-2-methyl-, hydrochloride
CAS No:88270-39-7
MF:C4H8ClF2NO2
MW:175.561627388
CID:639175
PubChem ID:71409552
Update Time:2025-04-19

L-Alanine, 3,3-difluoro-2-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, 3,3-difluoro-2-methyl-, hydrochloride
    • (2R)-2-amino-3,3-difluoro-2-methylpropanoic acid,hydrochloride
    • DTXSID00829298
    • (2R)-2-Amino-3,3-difluoro-2-methylpropanoic acid--hydrogen chloride (1/1)
    • 88270-39-7
    • Inchi: 1S/C4H7F2NO2.ClH/c1-4(7,2(5)6)3(8)9;/h2H,7H2,1H3,(H,8,9);1H/t4-;/m0./s1
    • InChI Key: QUSSSNWYBQEOGP-WCCKRBBISA-N
    • SMILES: Cl.FC([C@](C(=O)O)(C)N)F

Computed Properties

  • Exact Mass: 175.0211625g/mol
  • Monoisotopic Mass: 175.0211625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų
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